Cas no 1031226-45-5 (3-Chloro-2,6-difluorophenylboronic acid)

• Product Name: 3-Chloro-2,6-difluorophenylboronic acid
• CAS No: 1031226-45-5
• MF: C₆H₄BClF₂O₂
• MW: 192.355567932129
• MDL: MFCD04038753
• CID: 827644
• PubChem ID: 3862936
• Update Time: 2025-05-25

3-Chloro-2,6-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2,6-difluorophenyl)boronic acid
• (2-chloro-3,6-difluorophenyl)boronic acid
• 3-Chloro-2,6-difluorophenylboronic acid
• 3-CHLORO-2,6-DIFLUOROBENZENEBORONIC ACID
• PubChem7910
• (3-chloro-2,6-difluoro-phenyl)boronic Acid
• ZSMAOKOKSOKHOU-UHFFFAOYSA-N
• PC7011
• FCH835847
• AB17185
• 3-Chloro-2,6-difluorophenylboronicacid
• BC001985
• AX8008159
• ST24
• (3-chloro-2,6-difluorophenyl)boronicacid
• 1031226-45-5
• AKOS006280974
• BP-11446
• CS-0094288
• DTXSID50397533
• AS-55258
• N12173
• MFCD04038753
• SY345848
• SCHEMBL13125395

• MDL： MFCD04038753
• Inchi： 1S/C6H4BClF2O2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2,11-12H
• InChI Key： ZSMAOKOKSOKHOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(B(O)O)=C1F)F

Computed Properties

• Exact Mass: 191.99600
• Monoisotopic Mass: 191.9960936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.29800

3-Chloro-2,6-difluorophenylboronic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Chloro-2,6-difluorophenylboronic acid

3-Chloro-2,6-Difluorophenylboronic Acid: A Comprehensive Overview

3-Chloro-2,6-difluorophenylboronic acid (CAS No. 1031226-45-5) is a versatile and highly functionalized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique combination of halogen substituents and boronic acid functionality, making it a valuable building block in modern chemical research. In this article, we will delve into the structural properties, synthetic methods, applications, and recent advancements associated with 3-chloro-2,6-difluorophenylboronic acid.

The molecular structure of 3-chloro-2,6-difluorophenylboronic acid consists of a phenyl ring substituted with chlorine at the 3-position and fluorine atoms at the 2 and 6 positions. The boronic acid group (-B(OH)₂) is attached to the phenyl ring at the para position relative to the chlorine atom. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity in various chemical transformations. The presence of multiple halogen atoms also enhances its stability and reactivity under specific reaction conditions.

One of the most notable applications of 3-chloro-2,6-difluorophenylboronic acid is in Suzuki-Miyaura coupling reactions. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between boronic acids and aryl or alkenyl halides. The high reactivity of 3-chloro-2,6-difluorophenylboronic acid in Suzuki couplings makes it an ideal substrate for constructing complex aromatic systems with precision. Recent studies have demonstrated its utility in synthesizing biologically active molecules, such as kinase inhibitors and GPCR modulators.

In addition to Suzuki couplings, 3-chloro-2,6-difluorophenylboronic acid has been employed in other cross-coupling reactions, including Stille and Negishi couplings. These reactions leverage the versatility of boronic acids to form diverse carbon-carbon bonds under mild conditions. For instance, researchers have utilized this compound to synthesize advanced materials for optoelectronic devices. The fluorine substituents on the phenyl ring contribute to enhanced electronic properties, making these materials suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 3-chloro-2,6-difluorophenylboronic acid typically involves a multi-step process that begins with bromination or chlorination of an aromatic precursor followed by fluorination at specific positions. Recent advancements in catalytic methods have streamlined these steps, improving both yield and selectivity. For example, palladium-catalyzed coupling reactions have been optimized to achieve higher purity levels of the final product.

From a biological standpoint, 3-chloro-2,6-difluorophenylboronic acid has shown promise as a lead compound in drug discovery efforts. Its ability to modulate cellular signaling pathways makes it a valuable tool for designing novel therapeutic agents. Researchers have explored its potential as an anticancer agent by targeting specific kinases involved in tumor progression. Preclinical studies indicate that derivatives of this compound exhibit potent inhibitory activity against key oncogenic targets.

In terms of material science applications, 3-chloro-2,6-difluorophenylboronic acid has been used as a precursor for synthesizing advanced polymers and low-dimensional materials. Its unique electronic properties make it suitable for applications in flexible electronics and energy storage devices. Recent breakthroughs in nanotechnology have further expanded its utility by incorporating this compound into graphene-based composites for enhanced conductivity.

Despite its wide-ranging applications, the handling and storage of 3-chloro-2,6-difluorophenylboronic acid require careful consideration due to its sensitivity to moisture and oxygen. Proper storage conditions are essential to maintain its stability and reactivity over extended periods. Researchers are actively exploring innovative methods to improve its shelf life while preserving its functional properties.

In conclusion, 3-chloro-2,6-difluorophenylboronic acid (CAS No. 1031226-45-5) stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple reaction platforms positions it as an indispensable tool in contemporary research endeavors. As advancements continue to unfold in organic synthesis and materials science, this compound will undoubtedly play a pivotal role in shaping future innovations across diverse scientific disciplines.